Cas no 1039067-33-8 (4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside)

• Product Name: 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside
• CAS No: 1039067-33-8
• MF: C₃₀H₄₅NO₂₃
• MW: 787.671211957932
• CID: 5049658
• Update Time: 2025-10-25

4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• W0353
• 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside
• 4-Nitrophenyl 3,4,6-tri-O-(alpha-D-mannopyranosyl)-beta-D-mannopyranoside

• Inchi： 1S/C30H45NO23/c32-5-11-15(35)18(38)21(41)27(49-11)47-8-14-25(53-28-22(42)19(39)16(36)12(6-33)50-28)26(54-29-23(43)20(40)17(37)13(7-34)51-29)24(44)30(52-14)48-10-3-1-9(2-4-10)31(45)46/h1-4,11-30,32-44H,5-8H2/t11-,12-,13-,14-,15-,16-,17-,18+,19+,20+,21+,22+,23+,24+,25-,26-,27+,28-,29-,30-/m1/s1
• InChI Key： QXRVWDSYVHCILJ-BNGYTKEESA-N
• SMILES： O([C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO[C@@H]2[C@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O[C@H]([C@H]([C@H]1O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1180
• XLogP3: -5.7
• Topological Polar Surface Area: 383

Additional information on 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside

Comprehensive Guide to 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside (CAS No. 1039067-33-8)

4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside (CAS No. 1039067-33-8) is a specialized carbohydrate derivative widely used in biochemical research and pharmaceutical applications. This compound belongs to the class of glycosides, specifically a mannopyranoside, which plays a critical role in studying glycosidase enzymes and carbohydrate-protein interactions. Its unique structure, featuring a 4-nitrophenyl group and multiple a-D-mannopyranosyl units, makes it invaluable for enzymatic assays and glycobiology studies.

The compound's CAS No. 1039067-33-8 is a key identifier for researchers and suppliers, ensuring precise sourcing and reproducibility in experiments. With the growing interest in glycobiology and enzyme inhibitors, 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside has gained attention for its potential in drug discovery and diagnostic applications. Researchers often search for terms like "mannopyranoside derivatives" or "glycosidase substrates" when exploring this compound, highlighting its relevance in modern biochemistry.

One of the most common applications of 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside is as a substrate for glycosidase enzymes. The 4-nitrophenyl group acts as a chromophore, enabling easy detection of enzymatic activity through spectrophotometric methods. This property is particularly useful in high-throughput screening (HTS) assays, where researchers study enzyme kinetics or screen for potential inhibitors. The compound's stability and solubility in aqueous buffers further enhance its utility in laboratory settings.

In recent years, the demand for glycosidase inhibitors has surged due to their therapeutic potential in treating diseases like diabetes, viral infections, and lysosomal storage disorders. 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside serves as a valuable tool in these studies, helping scientists understand enzyme mechanisms and develop targeted therapies. Its role in carbohydrate metabolism research also aligns with the increasing focus on metabolic disorders and personalized medicine.

The synthesis and purification of 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside require specialized expertise in carbohydrate chemistry. The compound's complex structure, featuring multiple a-D-mannopyranosyl linkages, poses challenges in achieving high purity and yield. However, advancements in glycosylation techniques and analytical methods, such as HPLC and mass spectrometry, have improved its accessibility for research purposes.

From a commercial perspective, 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside is available through select chemical suppliers catering to the life sciences sector. Its pricing and availability may vary depending on purity levels and batch sizes, making it essential for buyers to verify specifications like CAS No. 1039067-33-8 before procurement. Researchers often inquire about "custom synthesis of glycosides" or "bulk orders for biochemical reagents," reflecting the compound's niche yet growing market.

In summary, 4-Nitrophenyl 3,4,6-tri-O-(a-D-mannopyranosyl)-b-D-mannopyranoside (CAS No. 1039067-33-8) is a versatile and highly specialized compound with significant applications in glycobiology and pharmaceutical research. Its unique properties, including its role as a glycosidase substrate and its potential in drug discovery, make it a valuable asset for scientists worldwide. As research in carbohydrate-based therapeutics continues to expand, this compound is poised to remain a critical tool in advancing our understanding of enzymatic processes and disease mechanisms.